Cas no 62813-79-0 (Tridecane, 6-methoxy-6-propyl-)

• Product name: Tridecane, 6-methoxy-6-propyl-
• CAS No: 62813-79-0
• MF: C₁₇H₃₆O
• MW: 256.46714
• CID: 430569
• PubChem ID: 71382505

Tridecane, 6-methoxy-6-propyl- Chemical and Physical Properties

Names and Identifiers

• Tridecane, 6-methoxy-6-propyl-
• 6-methoxy-6-propyltridecane
• 62813-79-0
• DTXSID40804882

• Inchi： InChI=1S/C17H36O/c1-5-8-10-11-13-16-17(18-4,14-7-3)15-12-9-6-2/h5-16H2,1-4H3
• InChI Key： ZDLXNQMIKKIRRB-UHFFFAOYSA-N
• SMILES： CCCCCCCC(CCC)(CCCCC)OC

Computed Properties

• Exact Mass: 256.27678
• Monoisotopic Mass: 256.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23